Cas no 90433-26-4 (4-(3-methylbut-3-enyl)benzonitrile)

• Product Name: 4-(3-methylbut-3-enyl)benzonitrile
• CAS No: 90433-26-4
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• MDL: MFCD00671929
• CID: 1950405
• PubChem ID: 13297005
• Update Time: 2025-04-21

4-(3-methylbut-3-enyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylbut-3-enyl)benzonitrile
• AGN-PC-00LXHZ
• AG-H-70960
• Benzonitrile, 4-(3-methyl-3-butenyl)-
• KB-187018
• 4-(4-CYANOPHENYL)-2-METHYL-1-BUTENE
• 2-Methyl-4-(p-cyanophenyl)-1-butene
• CTK5G7872
• AKOS006275009
• DTXSID30535471
• 4-(3-Methylbut-3-en-1-yl)benzonitrile
• MFCD00671929
• 90433-26-4

• MDL： MFCD00671929
• Inchi： 1S/C12H13N/c1-10(2)3-4-11-5-7-12(9-13)8-6-11/h5-8H,1,3-4H2,2H3
• InChI Key： YIKVBHZPDAPMIV-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)CCC(=C)C

Computed Properties

• Exact Mass: 171.104799419Da
• Monoisotopic Mass: 171.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles